Cas no 108490-80-8 (3-hydroxyphenyl N-ethylcarbamate)

3-hydroxyphenyl N-ethylcarbamate structure
108490-80-8 structure
Product Name:3-hydroxyphenyl N-ethylcarbamate
CAS No:108490-80-8
Molecular Formula:C9H11NO3
Molecular Weight:181.18854
MDL:MFCD29907342
CID:164644
PubChem ID:183988

3-hydroxyphenyl N-ethylcarbamate Properties

Names and Identifiers

    • Carbamic acid, ethyl-,3-hydroxyphenyl ester (9CI)
    • (3-hydroxyphenyl) N-ethylcarbamate
    • 3-hydroxyphenyl N-ethylcarbamate
    • AKOS033919022
    • DTXSID80148570
    • 108490-80-8
    • 3-hydroxyphenylN-ethylcarbamate
    • SCHEMBL5702146
    • Z2467210012
    • Carbamic acid, ethyl-, 3-hydroxyphenyl ester
    • EN300-268036
    • MDL: MFCD29907342
    • InChIKey: VEICXUIUCXSTCO-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H11NO3/c1-2-10-9(12)13-8-5-3-4-7(11)6-8/h3-6,11H,2H2,1H3,(H,10,12)
    • SMILES: CCNC(OC1=CC=CC(O)=C1)=O

Computed Properties

  • Exact Mass: 181.07393
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 181.074
  • Heavy Atom Count: 13
  • Complexity: 172
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • LogP: 1.70490
  • PSA: 58.56
  • Refractive Index: 1.545
  • Boiling Point: 304.7°C at 760 mmHg
  • Flash Point: 138.1°C
  • Density: 1.201

3-hydroxyphenyl N-ethylcarbamate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01B2O8-50mg
3-Hydroxyphenyl N-ethylcarbamate
108490-80-8 95%
50mg
$148.00 2025-03-19
A2B Chem LLC
AV95496-50mg
3-Hydroxyphenyl n-ethylcarbamate
108490-80-8 95%
50mg
$142.00 2024-04-20
Aaron
AR01B2WK-50mg
3-Hydroxyphenyl N-ethylcarbamate
108490-80-8 95%
50mg
$164.00 2025-02-09
Ambeed
A861449-1g
3-Hydroxyphenyl N-ethylcarbamate
108490-80-8 95%
1g
$596.0 2024-04-26
Enamine
EN300-268036-0.05g
3-hydroxyphenyl N-ethylcarbamate
108490-80-8 95.0%
0.05g
$101.0 2025-02-19

3-hydroxyphenyl N-ethylcarbamate Related Literature

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